Cas no 102063-87-6 (Urea, N'-(2-aminoethyl)-N-methyl-N-phenyl-)

Urea, N'-(2-aminoethyl)-N-methyl-N-phenyl- structure
102063-87-6 structure
Product Name:Urea, N'-(2-aminoethyl)-N-methyl-N-phenyl-
CAS No:102063-87-6
MF:C10H15N3O
MW:193.245601892471
CID:1131874
PubChem ID:5303090
Update Time:2025-04-20

Urea, N'-(2-aminoethyl)-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N'-(2-aminoethyl)-N-methyl-N-phenyl-
    • 3-(2-aminoethyl)-1-methyl-1-phenylurea
    • SCHEMBL10824954
    • AKOS001729171
    • MFCD07022105
    • DTXSID50415443
    • 102063-87-6
    • N'-(2-aminoethyl)-N-methyl-N-phenylurea
    • Inchi: 1S/C10H15N3O/c1-13(10(14)12-8-7-11)9-5-3-2-4-6-9/h2-6H,7-8,11H2,1H3,(H,12,14)
    • InChI Key: DNCYWQSUXAGGRP-UHFFFAOYSA-N
    • SMILES: O=C(NCCN)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 193.121512g/mol
  • Monoisotopic Mass: 193.121512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 193.25g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36000
  • LogP: 1.88230
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